Cas no 1351612-94-6 (2-{3-(benzyloxy)methylpiperidin-1-yl}-N-(4-bromophenyl)acetamide; oxalic acid)

• Product Name: 2-{3-(benzyloxy)methylpiperidin-1-yl}-N-(4-bromophenyl)acetamide; oxalic acid
• CAS No: 1351612-94-6
• MF: C₂₃H₂₇BrN₂O₆
• MW: 507.374285936356
• CID: 6154091
• PubChem ID: 71785091
• Update Time: 2025-06-29

2-{3-(benzyloxy)methylpiperidin-1-yl}-N-(4-bromophenyl)acetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(benzyloxy)methylpiperidin-1-yl}-N-(4-bromophenyl)acetamide; oxalic acid
• SR-01000926834
• N-(4-bromophenyl)-2-[3-(phenylmethoxymethyl)piperidin-1-yl]acetamide;oxalic acid
• 2-{3-[(BENZYLOXY)METHYL]PIPERIDIN-1-YL}-N-(4-BROMOPHENYL)ACETAMIDE; OXALIC ACID
• 1351612-94-6
• SR-01000926834-1
• VU0532312-1
• F6112-0280
• 2-(3-((benzyloxy)methyl)piperidin-1-yl)-N-(4-bromophenyl)acetamide oxalate
• AKOS026686932

• Inchi： 1S/C21H25BrN2O2.C2H2O4/c22-19-8-10-20(11-9-19)23-21(25)14-24-12-4-7-18(13-24)16-26-15-17-5-2-1-3-6-17;3-1(4)2(5)6/h1-3,5-6,8-11,18H,4,7,12-16H2,(H,23,25);(H,3,4)(H,5,6)
• InChI Key： OCJSBGPUTOYXBP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1CCCC(COCC2C=CC=CC=2)C1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 506.10525g/mol
• Monoisotopic Mass: 506.10525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 492
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{3-(benzyloxy)methylpiperidin-1-yl}-N-(4-bromophenyl)acetamide; oxalic acid

Professional Introduction to Compound with CAS No. 1351612-94-6 and Product Name: 2-{3-(benzyloxy)methylpiperidin-1-yl}-N-(4-bromophenyl)acetamide; oxalic acid

The compound with the CAS number 1351612-94-6 and the product name 2-{3-(benzyloxy)methylpiperidin-1-yl}-N-(4-bromophenyl)acetamide; oxalic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure, characterized by a piperidine ring substituted with a benzyloxymethyl group and an N-(4-bromophenyl)acetamide moiety, suggests a multifaceted role in drug design and development.

In recent years, the exploration of piperidine derivatives has been extensively studied for their pharmacological properties. Piperidine is a heterocyclic amine that is frequently incorporated into drug molecules due to its ability to enhance bioavailability and metabolic stability. The presence of the benzyloxymethyl group in this compound may contribute to its solubility and binding affinity, making it a promising candidate for further investigation. Additionally, the 4-bromophenyl substituent introduces a halogen atom, which is commonly used in medicinal chemistry to modulate reactivity and improve pharmacokinetic profiles.

The compound’s association with oxalic acid further underscores its potential utility in chemical synthesis. Oxalic acid, while primarily known for its role in industrial applications, also serves as a crucial reagent in organic synthesis. Its incorporation into this compound may facilitate various chemical transformations, enabling the development of novel derivatives with enhanced therapeutic properties.

Recent research has highlighted the importance of 2-{3-(benzyloxy)methylpiperidin-1-yl}-N-(4-bromophenyl)acetamide in the design of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The structural features of this compound make it a compelling scaffold for developing kinase inhibitors by allowing precise modulation of binding interactions with target proteins. Studies have demonstrated that similar piperidine-based compounds exhibit potent inhibitory activity against various kinases, suggesting that this compound may also demonstrate significant efficacy.

Moreover, the brominated aromatic ring in N-(4-bromophenyl)acetamide provides a handle for further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in drug discovery to introduce diverse functional groups into molecular frameworks. The versatility of this compound’s structure allows chemists to explore multiple avenues for optimization, potentially leading to the identification of novel therapeutic agents.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in addressing unmet medical needs. The unique combination of motifs in 2-{3-(benzyloxy)methylpiperidin-1-yl}-N-(4-bromophenyl)acetamide; oxalic acid positions it as a valuable tool for medicinal chemists. By leveraging its structural features, researchers can develop analogs with improved pharmacological profiles, including enhanced selectivity, reduced toxicity, and prolonged duration of action.

Advances in computational chemistry have also facilitated the rapid screening of compounds like this one for potential biological activity. Molecular modeling techniques allow researchers to predict how a molecule will interact with biological targets at the atomic level. This approach has been instrumental in identifying promising candidates for further experimental validation. The integration of computational methods with traditional synthetic approaches has accelerated the drug discovery process, making compounds like 2-{3-(benzyloxy)methylpiperidin-1-yl}-N-(4-bromophenyl)acetamide; oxalic acid more accessible for therapeutic development.

In conclusion, the compound with CAS number 1351612-94-6 and product name 2-{3-(benzyloxy)methylpiperidin-1-yl}-N-(4-bromophenyl)acetamide; oxalic acid represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications in drug design make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics that address complex diseases.